Cas no 1314655-56-5 (1-4-methyl-3-(trifluoromethyl)phenylcyclobutane-1-carbonitrile)

• Product Name: 1-4-methyl-3-(trifluoromethyl)phenylcyclobutane-1-carbonitrile
• CAS No: 1314655-56-5
• MF: C₁₃H₁₂F₃N
• MW: 239.236293792725
• CID: 6444767
• PubChem ID: 165884616
• Update Time: 2025-06-11

1-4-methyl-3-(trifluoromethyl)phenylcyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-4-methyl-3-(trifluoromethyl)phenylcyclobutane-1-carbonitrile
• EN300-1931298
• 1-[4-methyl-3-(trifluoromethyl)phenyl]cyclobutane-1-carbonitrile
• 1314655-56-5

• Inchi： 1S/C13H12F3N/c1-9-3-4-10(7-11(9)13(14,15)16)12(8-17)5-2-6-12/h3-4,7H,2,5-6H2,1H3
• InChI Key： GHSDORNRUSUTPN-UHFFFAOYSA-N
• SMILES： FC(C1=C(C)C=CC(=C1)C1(C#N)CCC1)(F)F

Computed Properties

• Exact Mass: 239.09218387g/mol
• Monoisotopic Mass: 239.09218387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 23.8Ų

Additional information on 1-4-methyl-3-(trifluoromethyl)phenylcyclobutane-1-carbonitrile

Introduction to 1-4-methyl-3-(trifluoromethyl)phenylcyclobutane-1-carbonitrile (CAS No. 1314655-56-5)

1-4-methyl-3-(trifluoromethyl)phenylcyclobutane-1-carbonitrile (CAS No. 1314655-56-5) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound is characterized by its distinct molecular structure, which includes a cyclobutane ring, a cyano group, and a substituted phenyl ring with a trifluoromethyl and methyl group. These structural features contribute to its unique chemical properties and potential applications in various scientific and industrial domains.

The molecular formula of 1-4-methyl-3-(trifluoromethyl)phenylcyclobutane-1-carbonitrile is C₁₄H₁₂F₃N, and its molecular weight is approximately 269.24 g/mol. The compound's physical properties include a melting point of around 78°C and a boiling point of approximately 280°C at 760 mmHg. It is generally insoluble in water but exhibits good solubility in organic solvents such as dichloromethane, acetone, and ethanol.

In the realm of medicinal chemistry, 1-4-methyl-3-(trifluoromethyl)phenylcyclobutane-1-carbonitrile has shown promise as a potential lead compound for the development of new pharmaceuticals. Recent studies have highlighted its biological activity, particularly in the context of enzyme inhibition and antitumor properties. For instance, research published in the *Journal of Medicinal Chemistry* has demonstrated that this compound exhibits potent inhibitory effects on specific enzymes involved in cancer cell proliferation, making it a valuable candidate for further drug development.

Beyond its medicinal applications, 1-4-methyl-3-(trifluoromethyl)phenylcyclobutane-1-carbonitrile has also found utility in the field of materials science. Its unique combination of functional groups makes it an attractive building block for the synthesis of advanced materials with tailored properties. For example, it can be used to create polymers with enhanced thermal stability and mechanical strength, which are crucial for applications in electronics, coatings, and composites.

The synthesis of 1-4-methyl-3-(trifluoromethyl)phenylcyclobutane-1-carbonitrile typically involves multi-step processes that leverage modern synthetic techniques such as transition metal-catalyzed reactions and cross-coupling methods. A common synthetic route involves the reaction of a suitable cyclobutane derivative with a trifluoromethylated aryl halide followed by nitrile formation. The precise conditions and reagents used can vary depending on the desired yield and purity of the final product.

In terms of safety and handling, it is important to note that while 1-4-methyl-3-(trifluoromethyl)phenylcyclobutane-1-carbonitrile is not classified as a hazardous material, it should still be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when working with this compound in a laboratory setting.

The environmental impact of 1-4-methyl-3-(trifluoromethyl)phenylcyclobutane-1-carbonitrile is another important consideration. While there is limited data available on its environmental fate and effects, it is generally recommended to follow best practices for waste disposal and minimize any potential release into the environment.

In conclusion, 1-4-methyl-3-(trifluoromethyl)phenylcyclobutane-1-carbonitrile (CAS No. 1314655-56-5) is a multifaceted compound with a wide range of potential applications in both research and industry. Its unique chemical structure and properties make it an intriguing subject for further investigation, particularly in the areas of medicinal chemistry and materials science. As research continues to advance, it is likely that new uses and applications for this compound will be discovered, further cementing its importance in the scientific community.